2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridine

• IUPAC Name: 2-(4-methoxyphenyl)-7-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C15H14N2O/c1-11-7-8-17-10-14(16-15(17)9-11)12-3-5-13(18-2)6-4-12/h3-10H,1-2H3
• InChI Key: MJFVSLMOLHCTOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=CN2C=C1)C3=CC=C(C=C3)OC
• Molecular Formula: C15H14N2O
• DSSTOX Substance ID: DTXSID301325648
• Molecular Weight: 238.28 g/mol
• Solubility: 33.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 65964-63-8

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and chemical stability. Spectroscopic properties (IR, UV-Vis, NMR) may also be included.

Scientific Research Applications

• Breast Cancer Chemotherapy : Selenylated derivatives of imidazo[1,2-a]pyridines, including compounds similar to 2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridine, have shown promising activity against breast cancer cells. These compounds intercalate into DNA, causing cell death by apoptosis and have potential as antiproliferative agents for breast cancer treatment (Almeida et al., 2018).

• Crystal Structure Analysis : The crystal structure of N-tert-butyl-2-(4-methoxyphenyl)-5-methylimidazo[1,2-a]pyridin-3-amine, a derivative of 2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridine, has been analyzed. This study helps in understanding the molecular conformation and properties of such compounds (Dhanalakshmi et al., 2018).

• Serotonin Receptor Antagonism : Certain derivatives of 2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridine have been evaluated as serotonin (5-HT3) receptor antagonists, potentially useful for treating conditions like irritable bowel syndrome and chemotherapy-induced nausea and vomiting (Ohta et al., 1996).

• Antiulcer Agents : Imidazo[1,2-a]pyridines substituted at the 3-position, which include derivatives of 2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridine, have been synthesized as potential antiulcer agents, showing properties like cytoprotection (Starrett et al., 1989).

• Fluorescent Properties : The fluorescent properties of imidazo[1,2-a]pyridine-based compounds, including those similar to 2-(4-Methoxyphenyl)-7-methylimidazo[1,2-a]pyridine, have been studied. These compounds show potential as fluorescent organic compounds, with various applications in sensing and imaging (Tomoda et al., 1999).

• Binding Affinity to Biological Targets : Imidazo[1,2-a]pyridine derivatives have been synthesized and their selectivity and binding affinity to various biological targets have been evaluated using molecular docking simulations. This research aids in understanding the interactions of these compounds with biological molecules (Payra et al., 2016).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

This involves studying the toxicity, flammability, and environmental impact of the compound. It includes information on safe handling and disposal.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve its properties, or further studies to better understand its properties.